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Compound of Interest

Compound Name: Bakkenolide 11l

Cat. No.: B15591231

Bakkenolide lll: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bakkenolide lll is a sesquiterpenoid lactone belonging to the bakkenolide class of natural
products. These compounds are primarily isolated from plants of the Petasites genus. This
technical guide provides a summary of the available information on Bakkenolide Ill, including
its chemical properties. Due to the limited specific data on Bakkenolide IlI's biological activity,
this document also presents detailed experimental findings for the closely related analogue,
Bakkenolide llla, to provide insights into potential areas of investigation.

Chemical Properties of Bakkenolide Il

Property Value Reference
CAS Number 24909-95-3 [11[2][3][4]
Molecular Formula C15H2204 [1][2][5]
Molecular Weight 266.33 g/mol [1112]1[5]
Source Roots of Petasites formosanus  [1][2]
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Biological Activity of Bakkenolide Il Analogues: A
Case Study of Bakkenolide llla

While specific biological data for Bakkenolide lll is scarce in the reviewed literature, extensive
research has been conducted on the structurally similar Bakkenolide llla. These studies
provide valuable insights into the potential pharmacological profile of Bakkenolide Ill. The
primary activities reported for Bakkenolide llla are neuroprotection and antioxidant effects.[6]

[7]

Neuroprotective Effects of Bakkenolide llla

Bakkenolide-llla has been shown to protect against cerebral damage by inhibiting apoptosis
and neuroinflammation.[8] Studies using a rat model of transient focal cerebral damage and
cultured hippocampal neurons subjected to oxygen-glucose deprivation (OGD) have
demonstrated its neuroprotective capabilities.[8]

Quantitative Data from In Vivo Studies (Rat Model):

Brain Infarct Neurological .
Treatment Group . . . 72h Survival Rate
Volume Reduction Deficit Reduction

Bakkenolide-llla (4

Significant Significant
mg/kg)
Bakkenolide-llla (8 o o
Significant Significant
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Bakkenolide-llla (16 o o
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Quantitative Data from In Vitro Studies (Cultured Hippocampal Neurons):
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Treatment Effect

Bakkenolide-Illa Increased cell viability

Decreased apoptotic cells

Dose-dependently increased Bcl-2/Bax ratio

Experimental Protocols for Bakkenolide llla

Transient Focal Cerebral Damage Model in Rats:

A detailed protocol for inducing transient focal cerebral damage in rats was utilized to assess
the in vivo neuroprotective effects of Bakkenolide-1l1a.[8] This typically involves the temporary
occlusion of the middle cerebral artery (MCAOQ), followed by reperfusion. Neurological deficits
are scored, and infarct volume is measured post-mortem.

Oxygen-Glucose Deprivation (OGD) in Cultured Hippocampal Neurons:

To model ischemic conditions in vitro, primary hippocampal neurons were subjected to OGD.[6]
[8] This involves replacing the normal culture medium with a glucose-free medium and
incubation in a hypoxic chamber. Cell viability, apoptosis, and protein expression are then
assessed.

Western Blot Analysis:

The expression levels of key proteins in signaling pathways, such as Bcl-2, Bax, Akt, ERK1/2,
IKK, IkBa, and p65, were measured using Western blot analysis to elucidate the mechanism
of action of Bakkenolide-llla.[8]

TUNEL Assay:

Apoptotic neurons were quantified using the Terminal deoxynucleotidyl transferase dUTP nick
end labeling (TUNEL) assay.[8]

Electrophoretic Mobility Shift Assay (EMSA):

The activation of NF-kB was determined by measuring its DNA binding activity using EMSA.[8]
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Signaling Pathway of Bakkenolide llla

Bakkenolide-llla exerts its neuroprotective effects by modulating the NF-kB signaling pathway.
It inhibits the phosphorylation of Akt and ERK1/2, which are upstream regulators of NF-kB. This
leads to the inhibition of IKK[(3 and IkBa phosphorylation, ultimately preventing the nuclear
translocation and activation of the p65 subunit of NF-kB.[8]
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Caption: Proposed signaling pathway for the neuroprotective effects of Bakkenolide llla.
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Conclusion

Bakkenolide Ill is a natural product with a defined chemical structure. While direct biological
data is limited, research on the closely related Bakkenolide llla suggests potential
neuroprotective and anti-inflammatory activities mediated through the inhibition of the NF-kB
signaling pathway. Further investigation into the specific biological profile of Bakkenolide Il is
warranted to explore its therapeutic potential. The experimental protocols and signaling
pathway information provided for Bakkenolide Illa can serve as a valuable foundation for
future research on Bakkenolide III.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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